1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile

• CAS No.: 51685-35-9
• Molecular Formula: C11H16N2O
• Molecular Weight: 192.26 g/mol
• IUPAC Name: 1-cyclohexyl-5-oxopyrrolidine-2-carbonitrile
• InChI: InChI=1S/C11H16N2O/c12-8-10-6-7-11(14)13(10)9-4-2-1-3-5-9/h9-10H,1-7H2
• InChI Key: BLNOIINZLPRTKU-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)N2C(CCC2=O)C#N

Description

1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile is a chemical compound characterized by a five-membered pyrrolidine ring with a cyclohexyl group, a ketone, and a nitrile group. This compound is part of the pyrrolidine family, which is widely used in medicinal chemistry due to its versatile biological activities .

Preparation Methods

The synthesis of 1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile typically involves the construction of the pyrrolidine ring from cyclic or acyclic precursors. One common method is the cyclization of appropriate precursors under specific reaction conditions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to ensure high yield and purity .

Chemical Reactions Analysis

1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrile group. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines.

Scientific Research Applications

1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of enzyme interactions and protein binding.

Medicine: It is investigated for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and leading to various biological effects. The pathways involved may include inhibition of specific enzymes or modulation of receptor activity .

Comparison with Similar Compounds

1-Cyclohexyl-5-oxopyrrolidine-2-carbonitrile can be compared with other pyrrolidine derivatives, such as:

Pyrrolidine-2-one: Known for its use in pharmaceuticals.

Pyrrolidine-2,5-dione: Used in the synthesis of bioactive molecules.

Prolinol: Utilized in asymmetric synthesis. The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties.